![molecular formula C20H14ClN3OS B2816638 5-(4-chlorophenyl)-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol CAS No. 380346-18-9](/img/structure/B2816638.png)
5-(4-chlorophenyl)-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol
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Description
5-(4-chlorophenyl)-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C20H14ClN3OS and its molecular weight is 379.86. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Several studies have focused on the antimicrobial properties of compounds similar to 5-(4-chlorophenyl)-4-(4-phenoxyphenyl)-4H-1,2,4-triazole-3-thiol. For instance, Purohit et al. (2011) synthesized compounds using 4-amino-5-(3-chlorophenyl)-4H-1,2,4-triazole-3-thiol, which showed significant inhibition of bacterial and fungal growth (Purohit et al., 2011). Plech et al. (2011) also reported antibacterial activity in derivatives of a similar compound (Plech et al., 2011).
Enzyme Inhibition
Compounds derived from 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, closely related to the query compound, have been studied for their lipase and α-glucosidase inhibition properties. Bekircan et al. (2015) found that some derivatives showed notable anti-lipase and anti-α-glucosidase activities (Bekircan, Ülker, & Menteşe, 2015).
Molecular Interactions and Stability
The study of molecular interactions in derivatives of 1,2,4-triazoles has been a significant area of research. For example, Shukla et al. (2014) conducted an experimental and theoretical analysis of intermolecular interactions in biologically active 1,2,4-triazole derivatives (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Molecular Docking Studies
Karayel (2021) explored the anti-cancer properties of benzimidazole derivatives bearing 1,2,4-triazole, providing insights into molecular stability and docking studies (Karayel, 2021).
Corrosion Inhibition
The compound has been studied for its potential in inhibiting corrosion. Gece and Bilgiç (2012) examined the inhibition efficiency of similar compounds in zinc corrosion, highlighting the relationship between molecular structures and inhibition efficiencies (Gece & Bilgiç, 2012).
Properties
IUPAC Name |
3-(4-chlorophenyl)-4-(4-phenoxyphenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14ClN3OS/c21-15-8-6-14(7-9-15)19-22-23-20(26)24(19)16-10-12-18(13-11-16)25-17-4-2-1-3-5-17/h1-13H,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHPYWZNURFEGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)N3C(=NNC3=S)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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